molecular formula C16H14BrClO2 B8606646 2-(Bromomethyl)-2-(4-chlorophenyl)-4-phenyl-1,3-dioxolane CAS No. 59362-65-1

2-(Bromomethyl)-2-(4-chlorophenyl)-4-phenyl-1,3-dioxolane

Cat. No.: B8606646
CAS No.: 59362-65-1
M. Wt: 353.64 g/mol
InChI Key: OQLAYRXVDJTGHJ-UHFFFAOYSA-N
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Description

2-(Bromomethyl)-2-(4-chlorophenyl)-4-phenyl-1,3-dioxolane is a useful research compound. Its molecular formula is C16H14BrClO2 and its molecular weight is 353.64 g/mol. The purity is usually 95%.
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Properties

CAS No.

59362-65-1

Molecular Formula

C16H14BrClO2

Molecular Weight

353.64 g/mol

IUPAC Name

2-(bromomethyl)-2-(4-chlorophenyl)-4-phenyl-1,3-dioxolane

InChI

InChI=1S/C16H14BrClO2/c17-11-16(13-6-8-14(18)9-7-13)19-10-15(20-16)12-4-2-1-3-5-12/h1-9,15H,10-11H2

InChI Key

OQLAYRXVDJTGHJ-UHFFFAOYSA-N

Canonical SMILES

C1C(OC(O1)(CBr)C2=CC=C(C=C2)Cl)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 11.6 parts of 2-bromo-4'-chloroacetophenone, 8.4 parts of α-(hydroxymethyl)benzylalcohol, 0.1 parts of p-toluene sulfonic acid, 210 parts of benzene and 40 parts of ethanol is stirred and refluxed for 24 hours. The reaction mixture is evaporated and the residue is triturated in methanol. The product is filtered off and crystallized from methanol, yielding 2-(bromomethyl)-2-(p-chlorophenyl)-4-phenyl-1,3-dioxolane; mp. 60° C.
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Synthesis routes and methods II

Procedure details

A mixture of 11.6 parts of 2-bromo-4'-chloroacetophenone, 8.4 parts of α-hydroxymethyl)benzylalcohol, 0.1 parts of p-toluene sulfonic acid, 210 parts of benzene and 40 parts of ethanol is stirred and refluxed for 24 hours. The reaction mixture is evaporated and the residue is triturated in methanol. The product is filtered off and crystallized from methanol, yielding 2-(bromomethyl)-2-(p-chlorophenyl)-4-phenyl-1,3-dioxolane; mp. 60°C.
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